6-chloro-9-(4-methoxybenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C21H20ClNO4
• Molecular Weight: 385.8 g/mol
• IUPAC Name: 6-chloro-9-[(4-methoxyphenyl)methyl]-3,4-dimethyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C21H20ClNO4/c1-12-13(2)21(24)27-19-16(12)8-18(22)20-17(19)10-23(11-26-20)9-14-4-6-15(25-3)7-5-14/h4-8H,9-11H2,1-3H3
• InChI Key: OCRWEQWBSOLQCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C3CN(COC3=C(C=C12)Cl)CC4=CC=C(C=C4)OC)C

Description

The compound 6-chloro-9-(4-methoxybenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a heterocyclic molecule featuring a fused chromeno-oxazin scaffold. This structure integrates a benzopyran moiety fused with an oxazin ring, substituted with chlorine at position 6, a 4-methoxybenzyl group at position 9, and methyl groups at positions 3 and 2. Such derivatives are typically synthesized via multi-step protocols involving cyclization, chlorination, and substitution reactions .

Preparation Methods

The synthesis of 6-chloro-9-(4-methoxybenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves a multi-step process. One common method is the Mannich-type condensation reaction, which involves the reaction of 7-hydroxy-4-methylcoumarin, formaldehyde, and primary amines in water at elevated temperatures (80-90°C) . This reaction leads to the formation of the chromeno[8,7-e][1,3]oxazin-2-one core structure.

Chemical Reactions Analysis

6-chloro-9-(4-methoxybenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and methoxybenzyl positions, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6-chloro-9-(4-methoxybenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 6-chloro-9-(4-methoxybenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations and Structural Analogues

The chromeno-oxazin core allows for extensive substitution patterns, which influence physicochemical and biological properties. Key analogs include:

Compound Name	Substituents (Positions)	Key Differences
4-(4-Methoxyphenyl)-9-(4-methylbenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one	- 4-Methoxyphenyl (position 4) - 4-Methylbenzyl (position 9)	Lacks chlorine at position 6; methylbenzyl vs. methoxybenzyl at position 9
9-(4-Hydroxypentyl)-3-(4-methoxyphenyl)-2-methyl-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one	- Hydroxypentyl (position 9) - 4-Methoxyphenyl (position 3)	Hydroxylalkyl chain at position 9; oxazin-4-one vs. oxazin-2-one lactam system
3-(3,4-Dimethoxyphenyl)-9-(4-hydroxybutyl)-2-methyl-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one	- 3,4-Dimethoxyphenyl (position 3) - Hydroxybutyl (position 9)	Increased methoxy substitution; shorter hydroxyalkyl chain at position 9

Key Observations :

• The chlorine atom at position 6 in the target compound may enhance electrophilicity and influence reactivity in further synthetic modifications (e.g., nucleophilic substitution) .
• 4-Methoxybenzyl substituents (vs.
• Lactam ring variations (oxazin-2-one vs. oxazin-4-one) alter hydrogen-bonding capacity and tautomerization behavior, as seen in related heterocycles .

Spectral and Physicochemical Data

Comparative spectral data highlight substituent effects:

Property	Target Compound (6-chloro-9-(4-methoxybenzyl)-...)	4-(4-Methoxyphenyl)-9-(4-methylbenzyl)-...	9-(4-Hydroxypentyl)-3-(4-methoxyphenyl)-...
Melting Point	Not reported	Not reported	120–161°C (varies by substituent)
NMR Shifts (δ, ppm)	Not available	Aromatic protons: 6.8–7.3 (methoxyphenyl)	Aliphatic protons: 1.5–4.2 (hydroxyalkyl chain)
IR (cm⁻¹)	Not available	C=O stretch: ~1700	O-H stretch: ~3200–3400 (hydroxy group)

Notes:

• Hydroxyalkyl substituents introduce broad O-H stretches in IR spectra (~3200–3400 cm⁻¹) absent in the methoxybenzyl-substituted target compound .
• Aromatic protons in methoxy-substituted analogs resonate downfield (δ 6.8–7.3) due to electron-donating methoxy groups .

Biological Activity

6-Chloro-9-(4-methoxybenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a synthetic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its efficacy in various biological applications.

Chemical Structure and Properties

The compound's chemical structure is characterized by a chromeno-oxazine framework with a chloro substituent and a methoxybenzyl group. Its molecular formula is $C_{17}H_{18}ClN_{3}O_{3}$ with a molecular weight of 345.79 g/mol. The following table summarizes its key chemical properties:

Property	Value
Molecular Formula	C₁₇H₁₈ClN₃O₃
Molecular Weight	345.79 g/mol
IUPAC Name	6-Chloro-9-(4-methoxybenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one
SMILES	CCOC1=CC(=C(C(=C1Cl)C)N2C(=O)N=C(N2)C)C)O

Anticancer Activity

Research indicates that derivatives of the chromeno[8,7-e][1,3]oxazine structure exhibit significant anticancer properties. In vitro studies have demonstrated that 6-chloro-9-(4-methoxybenzyl)-3,4-dimethyl derivatives show promising antiproliferative effects against various cancer cell lines including A549 (lung cancer), MCF7 (breast cancer), and HCT116 (colon cancer). For instance:

• Case Study : A study reported IC50 values for related compounds ranging from 0.02 to 0.08 µmol/mL against A549 and HCT116 cell lines, comparable to doxorubicin (IC50 = 0.04 to 0.06 µmol/mL) .

Antioxidant Activity

The compound has been evaluated for its antioxidant capabilities through DPPH radical-scavenging assays. Results indicate moderate activity compared to standard antioxidants like ascorbic acid at concentrations around 100 μg/mL.

The proposed mechanism involves the inhibition of cell proliferation through the induction of apoptosis in cancer cells. The presence of the oxazine moiety is believed to enhance the interaction with DNA or specific enzymes involved in cell cycle regulation.

Comparative Analysis of Biological Activity

Activity Type	Compound	IC50 Value (µmol/mL)	Reference
Antiproliferative	Doxorubicin	0.04 - 0.06
Antiproliferative	Chromeno derivative	0.02 - 0.08
Antioxidant	Ascorbic Acid	-	Standard Comparison
Antioxidant	Chromeno derivative	Moderate	DPPH Assay